Cas no 106125-55-7 (Methyl 4-amino-2-hydroxy-5-nitrobenzoate)

• Product Name: Methyl 4-amino-2-hydroxy-5-nitrobenzoate
• CAS No: 106125-55-7
• MF: C₈H₈N₂O₅
• MW: 212.15952205658
• MDL: MFCD18382561
• CID: 2358027
• PubChem ID: 13912872
• Update Time: 2025-09-21

Methyl 4-amino-2-hydroxy-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• JALSFXCPHVLKBQ-UHFFFAOYSA-N
• Methyl4-amino-2-hydroxy-5-nitrobenzoate
• AKOS027440635
• SB79008
• SCHEMBL2143041
• 106125-55-7
• DS-19003
• DB-417299
• Methyl 4-amino-2-hydroxy-5-nitrobenzoate

• MDL： MFCD18382561
• Inchi： 1S/C8H8N2O5/c1-15-8(12)4-2-6(10(13)14)5(9)3-7(4)11/h2-3,11H,9H2,1H3
• InChI Key： JALSFXCPHVLKBQ-UHFFFAOYSA-N
• SMILES： OC1=CC(=C(C=C1C(=O)OC)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 212.04332136Da
• Monoisotopic Mass: 212.04332136Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on Methyl 4-amino-2-hydroxy-5-nitrobenzoate

Methyl 4-amino-2-hydroxy-5-nitrobenzoate (CAS No. 106125-55-7): A Comprehensive Overview

Methyl 4-amino-2-hydroxy-5-nitrobenzoate, identified by its CAS number 106125-55-7, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its nitro and amino functional groups, presents a unique structure that makes it a valuable intermediate in the synthesis of various bioactive molecules. The 4-amino-2-hydroxy-5-nitrobenzoate moiety is particularly noteworthy due to its potential applications in medicinal chemistry and drug development.

The synthesis of Methyl 4-amino-2-hydroxy-5-nitrobenzoate involves a series of well-defined chemical reactions that highlight the compound's versatility. The nitro group, positioned at the 5-position of the benzoate ring, plays a crucial role in determining the reactivity and functionality of the molecule. This structural feature has been exploited in various synthetic pathways to introduce additional modifications or to serve as a precursor for more complex structures.

In recent years, there has been a growing interest in exploring the pharmacological properties of nitroaromatic compounds. The presence of both amino and hydroxyl groups in Methyl 4-amino-2-hydroxy-5-nitrobenzoate suggests that it may exhibit a range of biological activities. For instance, nitroaromatics have been shown to possess antimicrobial, antiviral, and anti-inflammatory properties, making them attractive candidates for further investigation.

One of the most compelling aspects of Methyl 4-amino-2-hydroxy-5-nitrobenzoate is its potential as a building block for more complex drug molecules. Researchers have utilized similar scaffolds in the development of novel therapeutic agents targeting various diseases. The ability to functionalize the aromatic ring at multiple positions allows for the creation of diverse derivatives with tailored biological activities. This flexibility has been particularly valuable in the search for new antibiotics and anti-cancer drugs.

The latest advancements in computational chemistry have further enhanced the understanding of how Methyl 4-amino-2-hydroxy-5-nitrobenzoate interacts with biological targets. Molecular modeling studies have revealed insights into its binding affinity and mode of action, providing a foundation for rational drug design. These computational approaches have complemented traditional experimental methods, leading to more efficient and targeted drug development processes.

In addition to its pharmaceutical applications, Methyl 4-amino-2-hydroxy-5-nitrobenzoate has shown promise in material science. Its unique electronic properties make it suitable for use in organic electronics and sensors. The nitro group, in particular, contributes to its ability to participate in charge transfer processes, which is essential for many advanced technological applications.

The synthesis and characterization of Methyl 4-amino-2-hydroxy-5-nitrobenzoate have also contributed to our understanding of reaction mechanisms and synthetic methodologies. Researchers have employed various techniques, including spectroscopy and chromatography, to elucidate the structure and purity of this compound. These studies have not only advanced our knowledge of organic chemistry but also provided valuable tools for future synthetic endeavors.

The future prospects for Methyl 4-amino-2-hydroxy-5-nitrobenzoate are vast and exciting. As research continues to uncover new applications and functionalities, this compound is poised to play a significant role in both academic and industrial settings. Its versatility as a synthetic intermediate and its potential biological activities make it a compound of great interest for chemists and pharmacologists alike.